2-[5-(4-Chlorophenyl)thiophen-2-yl]acetamide

• CAS No.: 24675-44-3
• Molecular Formula: C12H10ClNOS
• Molecular Weight: 251.73 g/mol
• IUPAC Name: 2-[5-(4-chlorophenyl)thiophen-2-yl]acetamide
• InChI: InChI=1S/C12H10ClNOS/c13-9-3-1-8(2-4-9)11-6-5-10(16-11)7-12(14)15/h1-6H,7H2,(H2,14,15)
• InChI Key: HBIOLCWCAHEBFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(S2)CC(=O)N)Cl

Description

2-[5-(4-Chlorophenyl)thiophen-2-yl]acetamide is a synthetic acetamide derivative featuring a thiophene ring substituted with a 4-chlorophenyl group at the 5-position and an acetamide moiety at the 2-position. Its molecular formula is C₁₃H₁₀ClNO₂S, with a molecular weight of 279.74 g/mol . The compound has been explored for diverse pharmacological activities, including antimicrobial and enzyme inhibition, owing to its structural versatility and electronic properties.

Preparation Methods

The reaction conditions often include the use of catalysts such as [Rh(COD)Cl]2 and ligands like bis(diphenylphosphino)ferrocene (DPPF) in chlorobenzene . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

2-[5-(4-Chlorophenyl)thiophen-2-yl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, due to the presence of the thiophene ring. Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and controlled temperatures

Scientific Research Applications

2-[5-(4-Chlorophenyl)thiophen-2-yl]acetamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other thiophene-based compounds.

Biology: The compound has shown potential in biological studies due to its structural similarity to biologically active thiophene derivatives.

Medicine: Thiophene derivatives, including this compound, are investigated for their pharmacological properties such as anticancer, anti-inflammatory, and antimicrobial activities.

Industry: The compound is used in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs)

Mechanism of Action

The mechanism of action of 2-[5-(4-Chlorophenyl)thiophen-2-yl]acetamide involves its interaction with molecular targets such as enzymes and receptors. The compound can modulate biochemical pathways by binding to specific sites on enzymes or receptors, leading to changes in their activity. This modulation can result in various biological effects, including anti-inflammatory and antimicrobial actions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Structural Features	Reference
2-[5-(4-Chlorophenyl)thiophen-2-yl]acetamide	C₁₃H₁₀ClNO₂S	279.74	Not reported	Thiophene core, 4-Cl-phenyl, acetamide
N-((5-(4-Chlorophenyl)thiophen-2-yl)sulfonyl)acetamide (4g)	C₁₂H₉ClNO₃S₂	326.79	Not reported	Sulfonyl group, 4-Cl-phenyl
2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-ylthio)-N-(4-methoxyphenyl)acetamide (8g)	C₁₈H₁₅ClN₃O₃S	396.85	227–228	1,3,4-Oxadiazole, thioether, 4-methoxyphenyl
N-(4-Chlorophenyl)-2-((5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide (14a)	C₁₆H₁₀Cl₂N₃O₂S	379.24	Not reported	Dual 4-Cl-phenyl, 1,3,4-oxadiazole, thioether
2-((5-(4-Chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethoxyphenyl)acetamide	C₂₀H₂₀ClN₅O₂S	441.92	Not reported	1,2,4-Triazole, ethyl, ethoxyphenyl

Key Observations :

• Substituent Effects : Electron-withdrawing groups (e.g., -Cl) and electron-donating groups (e.g., -OCH₃) modulate solubility and lipophilicity. For instance, 8g’s 4-methoxyphenyl group may improve membrane permeability .
• Sulfonyl vs. Thioether Linkages : Sulfonyl derivatives (e.g., 4g) exhibit stronger electron-withdrawing effects compared to thioether-linked analogs, influencing electronic distribution and bioactivity .

Urease Inhibition

Data from sulfonylacetamide derivatives ():

Compound	Substituents	IC₅₀ (µg/mL)	% Inhibition (250 µg/mL)
4g	5-(4-Chlorophenyl)thiophen-2-yl	23.3 ± 0.21	78.11 ± 0.003
4f	5-Methyl-bithiophenyl	17.1 ± 0.15	94.66 ± 0.11
4a	Phenylthiophen-2-yl	38.4	89 ± 0.01

• Activity Trends : Despite its electron-withdrawing 4-Cl group, 4g shows moderate activity compared to 4f, suggesting steric or electronic factors (e.g., sulfonyl group) may limit enzyme interaction .

Anticancer and Antimicrobial Potential

• Triazole Derivatives : The 1,2,4-triazole analog (18) may exhibit improved metabolic stability due to reduced susceptibility to oxidative degradation .